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Introduction
Novan Inc.'s proprietary NITRICIL™ technology utilizes nanoparticles, typically based on silica

or polysiloxane platforms, to store and release nitric oxide (NO) for therapeutic applications.

The core of this technology lies in the covalent attachment of N-diazeniumdiolate functional

groups to the nanoparticle scaffold. Fourier Transform Infrared (FTIR) spectroscopy is a critical

analytical technique for the characterization of these nanoparticles, enabling the confirmation of

successful functionalization, assessment of nanoparticle stability, and elucidation of the nitric

oxide release mechanism. These application notes provide a detailed overview and protocols

for the characterization of Novan's nitric oxide nanoparticles using FTIR.

Principle of FTIR in Nanoparticle Characterization
FTIR spectroscopy measures the absorption of infrared radiation by a sample, which causes

molecular vibrations at specific frequencies corresponding to the chemical bonds present in the

molecules. This technique is invaluable for:

Identifying Functional Groups: Confirming the presence of key chemical moieties such as

siloxane (Si-O-Si), silanol (Si-OH), amine (N-H), and N-diazeniumdiolate groups on the

nanoparticle surface.
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Monitoring Surface Modification: Tracking the chemical changes occurring on the

nanoparticle surface at each step of the synthesis and functionalization process.

Assessing Stability: Evaluating the stability of the N-diazeniumdiolate functionalization under

different conditions.

Investigating NO Release: Observing the changes in the FTIR spectrum as nitric oxide is

released, providing insights into the release mechanism.

Experimental Protocols
Protocol 1: FTIR Analysis of Nitric Oxide Nanoparticles
using Attenuated Total Reflectance (ATR)
Attenuated Total Reflectance (ATR) is a convenient sampling technique for analyzing solid

powder samples directly without the need for extensive sample preparation.

Materials and Equipment:

FTIR Spectrometer equipped with an ATR accessory (e.g., with a diamond or germanium

crystal)

Novan's nitric oxide nanoparticle powder (as-synthesized and post-NO release)

Spatula

Isopropanol or ethanol for cleaning the ATR crystal

Lint-free wipes

Procedure:

Background Spectrum Acquisition:

Ensure the ATR crystal is clean by wiping it with a lint-free wipe dampened with

isopropanol or ethanol.
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Record a background spectrum of the empty, clean ATR crystal. This will be subtracted

from the sample spectrum to remove interference from atmospheric CO2 and water vapor.

Sample Analysis:

Place a small amount of the nanoparticle powder onto the center of the ATR crystal using

a clean spatula.

Apply consistent pressure using the ATR's pressure clamp to ensure good contact

between the sample and the crystal.

Record the FTIR spectrum of the sample. Typically, spectra are collected in the mid-

infrared range (4000 - 400 cm⁻¹) with a resolution of 4 cm⁻¹. Co-adding multiple scans

(e.g., 16 or 32) will improve the signal-to-noise ratio.

Data Analysis:

The resulting spectrum should be displayed in terms of absorbance or transmittance.

Identify and label the characteristic absorption peaks corresponding to the functional

groups of interest.

Compare the spectra of the nanoparticles at different stages (e.g., before and after N-

diazeniumdiolate formation, and after NO release) to identify spectral changes.

Cleaning:

After analysis, carefully remove the sample powder from the ATR crystal.

Clean the crystal thoroughly with a solvent-dampened lint-free wipe.

Data Presentation
The successful functionalization of silica nanoparticles with an aminoalkoxysilane and

subsequent formation of N-diazeniumdiolates can be confirmed by comparing the FTIR spectra

at each stage. The following table summarizes the expected characteristic FTIR peaks.
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Wavenumber (cm⁻¹) Assignment Significance

~3400 (broad)
O-H stretching of surface

silanol groups

Indicates the presence of

hydroxyl groups on the silica

nanoparticle surface.

~2930 C-H stretching of alkyl chains

Confirms the presence of the

organic component from the

aminoalkoxysilane linker.

~1630 N-H bending of amine groups

Indicates the successful

grafting of the

aminoalkoxysilane onto the

silica surface.

~1575
N=N stretching of

diazeniumdiolate

A key indicator of the

successful formation of the

NO-donor group. This peak will

diminish upon NO release.

1100 - 1000 Si-O-Si asymmetric stretching

The characteristic strong

absorption of the silica

backbone of the nanoparticle.

~960 Si-OH stretching
Corresponds to surface silanol

groups.

~800 Si-O-Si symmetric stretching
Another characteristic peak of

the silica network.

Visualizations
Experimental Workflow for Nanoparticle
Characterization
The overall process for synthesizing and characterizing Novan's nitric oxide nanoparticles can

be visualized as a sequential workflow.
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Synthesis and Functionalization

Characterization

Nanoparticle Synthesis
(e.g., Stöber method)

Surface Functionalization
(Aminoalkoxysilane)

N-Diazeniumdiolate Formation
(Reaction with NO gas)

FTIR Spectroscopy

Confirm functionalization

Morphology and Size Analysis
(TEM, DLS)

Characterize physical properties

Nitric Oxide Release Measurement
(Chemiluminescence)

Correlate structure
with release Analyze post-release structure
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Nanoparticle-NONOate
(Stable Form)

Protonation
(e.g., by H₂O)

Unstable Intermediate

Nitric Oxide (NO) Release
(Therapeutic Effect)

Depleted Nanoparticle
(Amine)
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To cite this document: BenchChem. [Application Notes and Protocols: Characterization of
Nitric Oxide Nanoparticles using FTIR]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166878#characterization-of-novan-s-nitric-oxide-
nanoparticles-using-ftir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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